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e

Cat. No.: B052647 Get Quote

Application Notes and Protocols for
Tetradecamethylcycloheptasiloxane
Introduction

Tetradecamethylcycloheptasiloxane, also known as D7, is a cyclic volatile methylsiloxane

(cVMS) with the chemical formula C14H42O7Si7.[1][2][3] It is primarily used in industrial

applications and for scientific research.[4] While it is not classified as a hazardous substance

according to most safety data sheets, proper handling and storage are crucial to ensure

laboratory safety and maintain the integrity of the compound.[5][6] These notes provide detailed

procedures for the safe handling and storage of Tetradecamethylcycloheptasiloxane in a

laboratory environment.

Quantitative Data Summary
A summary of the key physical and chemical properties of

Tetradecamethylcycloheptasiloxane is presented in the table below for easy reference.
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Property Value Source

Molecular Formula C14H42O7Si7 [1][2][3][7]

Molecular Weight 519.07 g/mol [1][7]

CAS Number 107-50-6 [1][2][3][5]

Appearance Colorless, clear liquid [8][9]

Melting Point -32°C [2][9][10][11]

Boiling Point 151°C at 2.7 kPa (20 mmHg) [2][8][9][10]

Density 0.97 g/cm³ at 20°C [2][8][9]

Viscosity

7.57 mm²/s (kinematic at

40°C), 7.8 mPa·s (dynamic at

38°C)

[8]

Solubility
Slightly soluble in Benzene

and Chloroform
[10]

Flash Point No data available [8][9]

Toxicity

No data available for acute

toxicity (oral, dermal,

inhalation), skin

corrosion/irritation, serious eye

damage/irritation, respiratory

or skin sensitization, germ cell

mutagenicity, carcinogenicity,

reproductive toxicity, STOT-

single exposure, STOT-

repeated exposure, and

aspiration hazard.[4][5][6] One

source suggests it may cause

eye irritation.[8][9]

Experimental Protocols
General Handling Protocol for Tetradecamethylcycloheptasiloxane
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This protocol outlines the standard procedure for handling

Tetradecamethylcycloheptasiloxane in a laboratory setting.

1. Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety goggles with side shields, chemical-resistant

gloves (e.g., nitrile), and a lab coat.[4][5]

2. Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential vapors.[5]

3. Handling Procedure

Before use, visually inspect the container for any signs of damage or leaks.

When transferring the liquid, do so carefully to avoid splashing.

Use only clean, dry glassware and equipment to prevent contamination.

Avoid contact with skin and eyes.[5]

After handling, wash hands thoroughly with soap and water.[8][9]

4. Storage

Store Tetradecamethylcycloheptasiloxane in a tightly closed container.[5][9]

Keep in a cool, dry, and well-ventilated place away from direct sunlight.[5]

Store away from incompatible materials, such as strong oxidizing agents.[9]

5. Spill and Waste Disposal

In case of a small spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[9]

For larger spills, evacuate the area and follow emergency procedures.
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Dispose of waste in accordance with local, state, and federal regulations. Do not discharge

into drains or the environment.[4][5]

Visualizations
Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of

Tetradecamethylcycloheptasiloxane in a laboratory setting.
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Caption: Workflow for safe handling and storage of Tetradecamethylcycloheptasiloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052647?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

